Cas no 2248304-10-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorobenzenesulfonyl)piperidine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorobenzenesulfonyl)piperidine-4-carboxylate
• CAS No: 2248304-10-9
• MF: C₂₀H₁₇FN₂O₆S
• MW: 432.422187566757
• CID: 5877947
• PubChem ID: 165730995
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorobenzenesulfonyl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6524037
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorobenzenesulfonyl)piperidine-4-carboxylate
• 2248304-10-9

• Inchi： 1S/C20H17FN2O6S/c21-16-7-3-4-8-17(16)30(27,28)22-11-9-13(10-12-22)20(26)29-23-18(24)14-5-1-2-6-15(14)19(23)25/h1-8,13H,9-12H2
• InChI Key： OYADLGOZKRHGTG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(N1CCC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 432.07913560g/mol
• Monoisotopic Mass: 432.07913560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorobenzenesulfonyl)piperidine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorobenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248304-10-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorobenzenesulfonyl)piperidine-4-carboxylate (CAS No. 2248304-10-9) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of a fluorobenzenesulfonyl group and a piperidine-4-carboxylate moiety, which are of particular interest in drug discovery due to their ability to modulate biological targets. The presence of the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group further enhances its versatility, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, the demand for fluorinated compounds and sulfonamide derivatives has surged, driven by their widespread applications in medicinal chemistry. Researchers are increasingly focusing on piperidine-based molecules due to their role as key pharmacophores in central nervous system (CNS) drugs and protease inhibitors. The integration of these structural motifs in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorobenzenesulfonyl)piperidine-4-carboxylate positions it as a promising candidate for addressing unmet medical needs, particularly in areas such as neurodegenerative diseases and inflammation.

The synthesis of CAS No. 2248304-10-9 involves multi-step organic reactions, including sulfonylation and esterification, to achieve high purity and yield. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its suitability for research and development. Its stability under various conditions and solubility profiles are also critical factors that contribute to its utility in preclinical studies.

From an industrial perspective, the growing interest in small molecule therapeutics and targeted drug delivery systems has amplified the relevance of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorobenzenesulfonyl)piperidine-4-carboxylate. Its potential applications extend beyond traditional pharmaceuticals to include bioconjugation and proteomics research, where it may serve as a linker or labeling reagent. These diverse applications underscore its importance in modern scientific endeavors.

Environmental and safety considerations are paramount when working with such compounds. While CAS No. 2248304-10-9 is not classified as hazardous, proper handling protocols must be followed to minimize risks. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory safety. The compound's low environmental persistence and biodegradability further enhance its appeal for sustainable research initiatives.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-fluorobenzenesulfonyl)piperidine-4-carboxylate represents a cutting-edge tool for scientific exploration. Its structural complexity and functional diversity align with current trends in precision medicine and drug design, making it a subject of ongoing investigation. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in advancing biomedical research and therapeutic innovation.